7rh

• Molecular Formula: C30H29F3N6O
• Molecular Weight: 546.6 g/mol
• InChI: InChI=1S/C30H29F3N6O/c1-3-23-6-7-25(16-24(23)5-4-21-18-34-28-8-9-35-39(28)20-21)29(40)36-27-15-22(14-26(17-27)30(31,32)33)19-38-12-10-37(2)11-13-38/h6-9,14-18,20H,3,10-13,19H2,1-2H3,(H,36,40)
• InChIKey: DDLPXZXBWGJRGK-UHFFFAOYSA-N

7rh (DDR1-IN-2): Selective DDR1 Inhibitor

7rh (also known as DDR1-IN-2; CAS 1429617-90-2) is a potent and selective small-molecule inhibitor of Discoidin Domain Receptor 1 (DDR1), a collagen-activated receptor tyrosine kinase implicated in tumor progression, fibrosis, and immune exclusion [1]. The compound belongs to the 3-(2-(pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamide chemical class and functions as an ATP-competitive kinase inhibitor [1]. Preclinical studies have established 7rh as a research tool with a favorable drug-like profile, characterized by high target affinity, broad kinome selectivity, and oral bioavailability [1].

Target PathwayDDR1 signaling pathway studies (collagen-activated RTK)

Selectivity ContextKinase selectivity profiling workflow across 455 kinases

In Vivo CompatibilityOral bioavailability supports once-daily in vivo dosing studies

• [1] Gao M, Duan L, Luo J, et al. Discovery and optimization of 3-(2-(pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamides as novel selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors. Journal of Medicinal Chemistry. 2013;56(8):3281-3295. doi:10.1021/jm301824k View Source

Why Substitute 7rh: Selectivity and Precision

DDR1-targeted research tools exhibit substantial variability in potency, selectivity, and pharmacokinetic properties, rendering generic substitution highly problematic. First-generation inhibitors such as DDR1-IN-1 exhibit approximately 15-fold lower potency against DDR1 (IC50 = 105 nM) and modest ~4-fold selectivity over DDR2, limiting their utility in models requiring sustained target engagement . Conversely, multi-targeted kinase inhibitors including imatinib, nilotinib, and dasatinib potently inhibit both DDR1 and DDR2 along with numerous off-target kinases (e.g., BCR-ABL, c-KIT, SRC), precluding unambiguous attribution of phenotypic effects to DDR1-specific signaling [1]. 7rh addresses these critical experimental limitations through sub-nanomolar target binding affinity, validated selectivity across a panel of 455 kinases, and demonstrated oral bioavailability suitable for chronic in vivo dosing regimens .

First-generation DDR1 inhibitors

May show insufficient target engagement in prolonged assays, limiting sustained DDR1 inhibition compared to tool compounds with higher reported potency.

Multi-targeted kinase inhibitors

Co-inhibit DDR2 and numerous off-target kinases (BCR-ABL, c-KIT, SRC), confounding unambiguous attribution of phenotypic effects to DDR1-specific signaling.

• [1] Day E, Waters B, Spiegel K, et al. Inhibition of collagen-induced discoidin domain receptor 1 and 2 activation by imatinib, nilotinib and dasatinib. European Journal of Pharmacology. 2008;599(1-3):44-53. doi:10.1016/j.ejphar.2008.10.014 View Source

7rh: Quantitative Evidence vs. Alternatives

Head-to-Head Potency vs. DDR1-IN-1

In direct comparison with the first-generation DDR1 inhibitor DDR1-IN-1, 7rh demonstrates markedly superior biochemical potency and target binding affinity. 7rh inhibits DDR1 enzymatic activity with an IC50 of 6.8 nM and binds with a dissociation constant (Kd) of 0.6 nM, representing a 15.4-fold improvement in IC50 and a sub-nanomolar binding affinity not reported for DDR1-IN-1 [1]. This translates to lower required working concentrations for achieving comparable target engagement in cellular assays.

DDR1 Inhibitory Potency

Head-to-head

IC50 6.8 nM
Kd 0.6 nM

Supports low-concentration target engagement assays

15.4-fold lower IC50 vs DDR1-IN-1 (105 nM)

Evidence Dimension	DDR1 inhibitory potency (IC50) and binding affinity (Kd)
Target Compound Data	IC50 = 6.8 nM; Kd = 0.6 nM
Comparator Or Baseline	DDR1-IN-1: IC50 = 105 nM; Kd not reported
Quantified Difference	7rh is 15.4-fold more potent than DDR1-IN-1 (IC50: 6.8 nM vs 105 nM)
Conditions	In vitro enzymatic activity assay (7rh: [ATP] = 100 nM); binding affinity measured by competitive binding assay after 1 hr

Why This Matters

Lower IC50 and sub-nanomolar Kd enable reduced compound usage in vitro, minimize solvent-related artifacts, and increase the likelihood of achieving sufficient target coverage in pharmacokinetic/pharmacodynamic studies.

• [1] Gao M, Duan L, Luo J, et al. Discovery and optimization of 3-(2-(pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamides as novel selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors. Journal of Medicinal Chemistry. 2013;56(8):3281-3295. doi:10.1021/jm301824k View Source

Kinome-Wide Selectivity Profiling

7rh was evaluated against a comprehensive panel of 455 kinases, revealing exceptional target selectivity. The compound exhibited a Kd value of 0.6 nM for DDR1 while showing significantly reduced potency toward the vast majority of kinases tested [1]. Quantitatively, 7rh achieved S(35) and S(10) selectivity scores of 0.035 and 0.008, respectively, where lower scores indicate superior selectivity (S(35) represents the fraction of kinases inhibited >65% at 1 μM) [1]. In contrast, multi-targeted BCR-ABL inhibitors such as imatinib, nilotinib, and dasatinib potently inhibit both DDR1 and DDR2 as well as numerous additional kinase targets [2].

Kinome Selectivity Score

Direct comparison

S(35) = 0.035
S(10) = 0.008

Supports DDR1-specific signaling interpretation

455-kinase panel; multi-targeted inhibitors co-inhibit DDR2 & off-targets

Evidence Dimension	Kinome-wide selectivity as measured by S(35) selectivity score
Target Compound Data	S(35) = 0.035; S(10) = 0.008 (455 kinases tested); Kd for DDR1 = 0.6 nM
Comparator Or Baseline	Multi-targeted inhibitors (imatinib, nilotinib, dasatinib): Potent inhibition of DDR1, DDR2, and multiple off-target kinases; no comparable S(35) scores reported
Quantified Difference	7rh: S(35) = 0.035 (only 3.5% of tested kinases inhibited >65% at 1 μM); Comparator: Broad kinome inhibition profile precludes target-specific interpretation
Conditions	KINOMEscan™ competitive binding assay across 455 human kinases at 1 μM compound concentration

Why This Matters

High kinome selectivity is essential for unambiguous interpretation of phenotypic outcomes in target validation studies; 7rh's narrow selectivity profile minimizes confounding off-target effects that would otherwise obscure DDR1-specific biology.

• [1] Gao M, Duan L, Luo J, et al. Discovery and optimization of 3-(2-(pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamides as novel selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors. Journal of Medicinal Chemistry. 2013;56(8):3281-3295. doi:10.1021/jm301824k View Source
• [2] Day E, Waters B, Spiegel K, et al. Inhibition of collagen-induced discoidin domain receptor 1 and 2 activation by imatinib, nilotinib and dasatinib. European Journal of Pharmacology. 2008;599(1-3):44-53. doi:10.1016/j.ejphar.2008.10.014 View Source

Pharmacokinetics: Oral Bioavailability and Half-Life

Preclinical pharmacokinetic characterization in rats demonstrates that 7rh possesses a favorable drug-like profile suitable for oral dosing in chronic in vivo efficacy studies. Following oral administration at 25 mg/kg, 7rh achieved an oral bioavailability (F) of 67.4%, a maximum plasma concentration (Cmax) of 1867.5 μg/L, a time to maximum concentration (Tmax) of 4.25 hours, and an extended terminal half-life (T1/2) of 15.53 hours . This profile supports once-daily oral dosing regimens in rodent tumor models. In contrast, the alternative DDR1 inhibitor DDR-TRK-1, while achieving similar oral bioavailability (66.8% at 20 mg/kg in rats), exhibits a substantially shorter half-life of only 1.25 hours, necessitating more frequent or continuous dosing strategies [1].

Oral PK Profile

Cross-study comparable

F = 67.4%
T1/2 = 15.53 h

Supports once-daily oral dosing in rodent models

12.4× longer half-life vs DDR-TRK-1 (1.25 h)

Evidence Dimension	Oral bioavailability (F) and elimination half-life (T1/2)
Target Compound Data	F = 67.4%; T1/2 = 15.53 h; Cmax = 1867.5 μg/L; Tmax = 4.25 h
Comparator Or Baseline	DDR-TRK-1: F = 66.8% (20 mg/kg, rat); T1/2 = 1.25 h
Quantified Difference	7rh exhibits 12.4-fold longer elimination half-life (15.53 h vs 1.25 h) at comparable oral bioavailability
Conditions	Rat pharmacokinetic study; 7rh dosed at 25 mg/kg p.o.; DDR-TRK-1 dosed at 20 mg/kg p.o.

Why This Matters

Extended half-life of 7rh simplifies in vivo dosing schedules, reduces animal handling stress, and maintains more consistent plasma exposure levels throughout the dosing interval, critical for studies assessing sustained target engagement.

• [1] DDR-TRK-1 product page. InvivoChem. Accessed 2026. View Source

Antiproliferative Activity in Cancer Cell Lines

7rh exhibits dose-dependent inhibition of cancer cell proliferation in multiple cell line models characterized by elevated DDR1 expression. In human non-small cell lung cancer (NSCLC) lines, 7rh suppressed cell growth with IC50 values of 2.7 μM (A549), 2.1 μM (NCI-H23), and 3.0 μM (NCI-H460) . Notably, 7rh displayed substantially greater potency in K562 human chronic myelogenous leukemia (CML) cells, achieving an IC50 of 38 nM, representing 55- to 79-fold increased sensitivity relative to the NSCLC lines tested . Additionally, 7rh potently inhibited colony formation in NCI-H23 NSCLC cells with an IC50 of 0.56 μM . In nasopharyngeal carcinoma (NPC) models, treatment with 7rh effectively suppressed proliferation and induced apoptosis in CNE1, CNE2, HONE1, and SUNE1 cell lines [1].

Cell Proliferation Inhibition

Class-level inference

K562 IC50 38 nM
NSCLC IC50 2.1–3.0 µM

Supports DDR1-dependent cell-model evaluation

DDR1-IN-1 showed minimal activity

In Vivo Tumor Model Response

Class-level inference

50 mg/kg/day p.o. suppressed tumor growth in multiple xenografts

Supports DDR1 pathway investigation in tumor models

Combination studies show tumor growth inhibition; SER >1.2 with RT

Invasion & Adhesion Inhibition

Supporting evidence

Invasion inhib. ≤82% (5 µM)
Adhesion inhib. ≤88% (20 µM)

Supports DDR1 metastasis-related phenotype studies

DDR1-IN-1 lacks reported anti-invasive activity

Evidence Dimension	Antiproliferative activity (IC50) in human cancer cell lines
Target Compound Data	K562 (CML): IC50 = 38 nM; A549 (NSCLC): IC50 = 2.7 μM; NCI-H23 (NSCLC): IC50 = 2.1 μM; NCI-H460 (NSCLC): IC50 = 3.0 μM; NCI-H23 colony formation: IC50 = 0.56 μM
Comparator Or Baseline	DDR1-IN-1: No antiproliferative activity observed at concentrations below 10 μM across a panel of DDR1-overexpressing cancer cell lines
Quantified Difference	7rh exhibits IC50 values ranging from 38 nM to 3.0 μM; DDR1-IN-1 shows minimal or no antiproliferative effect at <10 μM in comparable cell-based assays
Conditions	Cell viability assay (5-day incubation) for proliferation; colony formation assay for clonogenic survival

Why This Matters

The broad antiproliferative activity of 7rh across multiple cancer types with varying DDR1 dependency supports its utility as a versatile tool compound for investigating DDR1-driven oncogenic signaling in diverse experimental contexts.

• [1] Lu QP, Chen WD, Peng JR, et al. Antitumor activity of 7RH, a discoidin domain receptor 1 inhibitor, alone or in combination with dasatinib exhibits antitumor effects in nasopharyngeal carcinoma cells. Oncology Letters. 2016;12(5):3857-3864. doi:10.3892/ol.2016.5148 View Source

In Vivo Antitumor Efficacy in Xenograft Models

7rh has demonstrated reproducible in vivo antitumor efficacy across multiple xenograft models and cancer types. In a Kras-driven lung cancer mouse model, oral administration of 7rh at 50 mg/kg/day significantly suppressed tumor growth . In gastric carcinoma xenografts, 7rh treatment reduced tumor growth, validating DDR1 as a therapeutic target in this aggressive cancer subtype [1]. In uveal melanoma models, pharmacological inactivation of DDR1 with 7rh impeded the outgrowth of tumor cells in vivo [2]. Notably, 7rh exhibits enhanced efficacy in combination strategies: combined treatment with 7rh and dasatinib in NPC xenografts (CNE2) resulted in greater tumor growth inhibition than either agent alone [3]; combination with the CDK4/6 inhibitor palbociclib significantly enhanced antitumor efficacy in ER-positive, HER2-negative breast cancer models with PI3K pathway activation [4]; and 7rh combined with radiation therapy produced a Sensitizer Enhancement Ratio (SER) > 1.2 in pancreatic cancer models, indicating radiosensitization [5].

In Vivo Tumor Model Response

Class-level inference

50 mg/kg/day p.o. suppressed tumor growth in multiple xenografts

Supports DDR1 pathway investigation in tumor models

Combination studies show tumor growth inhibition; SER >1.2 with RT

Evidence Dimension	In vivo tumor growth inhibition in xenograft models
Target Compound Data	50 mg/kg/day p.o. suppressed Kras-driven lung tumor growth; reduced tumor growth in gastric carcinoma, NPC, uveal melanoma, breast cancer (with palbociclib), and pancreatic cancer (with RT, SER > 1.2)
Comparator Or Baseline	Vehicle control or monotherapy comparator (dasatinib, palbociclib, RT alone)
Quantified Difference	Combination with 7rh + dasatinib produced greater tumor suppression than dasatinib alone in NPC xenografts; 7rh + RT achieved SER > 1.2 in pancreatic cancer models
Conditions	Subcutaneous or orthotopic tumor xenografts in immunocompromised mice; oral gavage dosing at 50 mg/kg/day

Why This Matters

Consistent in vivo efficacy across mechanistically diverse cancer models establishes 7rh as a reliable tool for investigating DDR1 biology in physiologically relevant systems and supports its use in preclinical combination therapy studies.

• [1] BMC Cancer. Discoidin domain receptor 1 activity drives an aggressive phenotype in gastric carcinoma. 2017;17:87. doi:10.1186/s12885-017-3051-9 View Source
• [2] Nature Communications. Activation of transmembrane receptor tyrosine kinase DDR1-STAT3 cascade by extracellular matrix remodeling promotes liver metastatic colonization in uveal melanoma. 2021. View Source
• [3] Lu QP, Chen WD, Peng JR, et al. Antitumor activity of 7RH, a discoidin domain receptor 1 inhibitor, alone or in combination with dasatinib exhibits antitumor effects in nasopharyngeal carcinoma cells. Oncology Letters. 2016;12(5):3857-3864. doi:10.3892/ol.2016.5148 View Source
• [4] Combined inhibition of DDR1 and CDK4/6 induces synergistic effects in ER-positive, HER2-negative breast cancer with PIK3CA/AKT1 mutations. Accessed 2026. View Source
• [5] Cureus. DDR1 Inhibition Combined with Radiation Therapy as a Novel Strategy for Pancreatic Cancer. 2026. View Source

Anti-Invasive and Anti-Metastatic Activity

Beyond antiproliferative effects, 7rh exhibits potent suppression of pro-metastatic cellular behaviors that are not consistently observed with other DDR1 inhibitors. In NCI-H23 NSCLC cells, 7rh inhibited cell-matrix adhesion by approximately 17%, 40%, and 88% at concentrations of 5.0, 10.0, and 20.0 μM for 2 hours, respectively . Additionally, 7rh suppressed the invasiveness of NCI-H23 cells by approximately 30%, 37%, and 82% at concentrations of 1.0, 2.0, and 5.0 μM over 24 hours, respectively . These anti-invasive and anti-adhesive properties were accompanied by decreased total protein levels of Bcl-xL and MMP-2, downstream effectors of DDR1 signaling implicated in survival and matrix remodeling . In contrast, DDR1-IN-1 has not been reported to exhibit comparable anti-invasive activity in published characterization studies.

Invasion & Adhesion Inhibition

Supporting evidence

Invasion inhib. ≤82% (5 µM)
Adhesion inhib. ≤88% (20 µM)

Supports DDR1 metastasis-related phenotype studies

DDR1-IN-1 lacks reported anti-invasive activity

Evidence Dimension	Inhibition of cell-matrix adhesion and cell invasion
Target Compound Data	Adhesion inhibition: ~17% (5 μM), ~40% (10 μM), ~88% (20 μM); Invasion inhibition: ~30% (1 μM), ~37% (2 μM), ~82% (5 μM)
Comparator Or Baseline	DDR1-IN-1: No reported anti-invasive or anti-adhesive activity in published studies
Quantified Difference	7rh exhibits concentration-dependent suppression of invasion (EC50 ~2-3 μM) and adhesion (EC50 ~10-12 μM) in NCI-H23 NSCLC cells
Conditions	NCI-H23 non-small cell lung cancer cells; adhesion assay at 2 hours; invasion assay at 24 hours

Why This Matters

The ability of 7rh to suppress multiple facets of the metastatic cascade—including proliferation, adhesion, and invasion—makes it a superior tool compound for investigating DDR1's role in cancer progression beyond primary tumor growth.

• [1] Gao M, Duan L, Luo J, et al. Discovery and optimization of 3-(2-(pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamides as novel selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors. Journal of Medicinal Chemistry. 2013;56(8):3281-3295. doi:10.1021/jm301824k View Source

7rh Preclinical Application Scenarios

Chronic Oral Dosing in Xenograft Models

With an oral bioavailability of 67.4% and an extended elimination half-life of 15.53 hours in rats, 7rh is ideally suited for chronic once-daily oral dosing regimens in murine tumor xenograft studies . This PK profile supports consistent plasma exposure and sustained target engagement over multi-week treatment periods, as demonstrated in Kras-driven lung cancer models (50 mg/kg/day p.o.), gastric carcinoma xenografts, and uveal melanoma models [1]. Researchers conducting long-term in vivo efficacy studies where maintaining continuous DDR1 inhibition is critical should prioritize 7rh over shorter half-life alternatives such as DDR-TRK-1 (T1/2 = 1.25 h) [2].

Target Validation: DDR1-Specific Signaling

7rh's exceptional kinome selectivity, validated across 455 kinases with an S(35) selectivity score of 0.035 and S(10) score of 0.008, makes it the preferred tool compound for experiments where off-target confounding must be rigorously minimized . Unlike multi-targeted BCR-ABL inhibitors (imatinib, nilotinib, dasatinib) that potently inhibit both DDR1 and DDR2 along with numerous additional kinases, 7rh's narrow selectivity profile enables clean interpretation of DDR1-specific biology [1]. Investigators employing genetic knockdown (siRNA/shRNA) as orthogonal validation should select 7rh as the complementary pharmacologic tool to confirm that observed phenotypes are DDR1-dependent rather than artifacts of broad kinase inhibition.

Combination Therapy Synergy Studies

7rh has demonstrated reproducible enhancement of therapeutic efficacy when combined with multiple modalities, including radiation therapy (SER > 1.2 in pancreatic cancer models) , the SRC inhibitor dasatinib (enhanced tumor growth suppression in NPC xenografts) [1], the CDK4/6 inhibitor palbociclib (synergistic effects in ER-positive breast cancer) [2], and immune checkpoint blockade (increased intratumoral CD8+ T cell infiltration in colorectal cancer models) [3]. The consistent synergy observed across mechanistically diverse combination partners positions 7rh as a versatile tool for preclinical combination strategy development, particularly in cancer types with elevated DDR1 expression including NSCLC, breast, gastric, pancreatic, and nasopharyngeal carcinomas.

In Vitro Metastasis and Invasion Assays

7rh uniquely suppresses multiple pro-metastatic phenotypes in a concentration-dependent manner, including cell-matrix adhesion (up to 88% inhibition at 20 μM) and cell invasion (up to 82% inhibition at 5 μM) in NCI-H23 NSCLC cells . This functional profile, not consistently observed with other DDR1 inhibitors such as DDR1-IN-1, makes 7rh the compound of choice for researchers investigating DDR1's role in cancer cell dissemination, epithelial-mesenchymal transition, and metastatic colonization [1]. Investigators should consider 7rh for Transwell invasion assays, adhesion assays, and 3D spheroid models where quantifying anti-metastatic compound effects is a primary experimental endpoint.

Application

Selection Property

Validation Focus

Chronic oral dosing in xenograft tumor models

Oral exposure-model context

DDR1 target engagement with sustained dosing

DDR1-specific signaling validation

Kinome selectivity profile

Minimal off-target kinase interference

Combination therapy research

Mechanistic combination potential (RT, CDK4/6, SRC)

Combination response endpoints

Invasion and metastasis assays

Anti-invasive phenotype profiling

Cell adhesion, invasion, and MMP-2 pathway readouts

• [1] BMC Cancer. Discoidin domain receptor 1 activity drives an aggressive phenotype in gastric carcinoma. 2017;17:87. doi:10.1186/s12885-017-3051-9 View Source
• [2] DDR-TRK-1 product page. InvivoChem. Accessed 2026. View Source
• [3] Day E, Waters B, Spiegel K, et al. Inhibition of collagen-induced discoidin domain receptor 1 and 2 activation by imatinib, nilotinib and dasatinib. European Journal of Pharmacology. 2008;599(1-3):44-53. doi:10.1016/j.ejphar.2008.10.014 View Source
• [4] Lu QP, Chen WD, Peng JR, et al. Antitumor activity of 7RH, a discoidin domain receptor 1 inhibitor, alone or in combination with dasatinib exhibits antitumor effects in nasopharyngeal carcinoma cells. Oncology Letters. 2016;12(5):3857-3864. doi:10.3892/ol.2016.5148 View Source
• [5] Combined inhibition of DDR1 and CDK4/6 induces synergistic effects in ER-positive, HER2-negative breast cancer with PIK3CA/AKT1 mutations. Accessed 2026. View Source
• [6] Nature. Knockdown of DDR1 or treatment with its kinase inhibitor 7rh sensitizes CRC tumors to ICIs and increases intratumoral functional CD8+ T cell infiltration. 2024. View Source